4-(2-Chloropyridin-4-yl)pyrrolidin-2-one

• Molecular Formula: C9H9ClN2O
• Molecular Weight: 196.63 g/mol
• IUPAC Name: 4-(2-chloropyridin-4-yl)pyrrolidin-2-one
• InChI: InChI=1S/C9H9ClN2O/c10-8-3-6(1-2-11-8)7-4-9(13)12-5-7/h1-3,7H,4-5H2,(H,12,13)
• InChI Key: MZJUHNQSDPQYIJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CNC1=O)C2=CC(=NC=C2)Cl

Description

4-(2-Chloropyridin-4-yl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core substituted at the 4-position with a 2-chloropyridinyl group. The chlorine atom on the pyridine ring enhances lipophilicity and may influence binding interactions in medicinal chemistry contexts.

Preparation Methods

The synthesis of 4-(2-Chloropyridin-4-yl)pyrrolidin-2-one can be achieved through various synthetic routes. One common method involves the amination and cyclization of functionalized acyclic substrates . Another approach is the oxidation of pyrrolidine derivatives . Industrial production methods may involve the use of specific oxidants and additives to achieve selective synthesis .

Chemical Reactions Analysis

4-(2-Chloropyridin-4-yl)pyrrolidin-2-one undergoes several types of chemical reactions, including:

Oxidation: This reaction can lead to the formation of carboxylic acids and other oxidized products.

Reduction: Reduction reactions can convert the compound into its corresponding reduced forms.

Substitution: The compound can undergo substitution reactions, particularly at the pyridine ring, where nucleophiles can replace the chlorine atom. Common reagents used in these reactions include oxidants, reducing agents, and nucleophiles. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-(2-Chloropyridin-4-yl)pyrrolidin-2-one has several scientific research applications:

Chemistry: It serves as a versatile synthon in organic synthesis, enabling the construction of complex molecules.

Biology: The compound’s biological activities make it a valuable tool in studying various biological processes.

Medicine: Pyrrolidin-2-one derivatives are explored for their potential therapeutic applications, including as drug candidates.

Industry: The compound is used in the synthesis of fine chemicals, dyes, and pigments.

Mechanism of Action

The mechanism of action of 4-(2-Chloropyridin-4-yl)pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The pyrrolidine ring’s stereochemistry and the spatial orientation of substituents play a crucial role in its biological activity . The compound may exert its effects by binding to enantioselective proteins and influencing their function .

Comparison with Similar Compounds

Table 1: Key Structural Analogs of Pyrrolidin-2-one Derivatives

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Notable Features
4-(2-Chloropyridin-4-yl)pyrrolidin-2-one	2-Chloropyridin-4-yl	C₉H₇ClN₂O	194.5*	Chlorine enhances lipophilicity
4-(1-Methyl-1H-pyrazol-4-yl)pyrrolidin-2-one	1-Methylpyrazole	C₈H₁₁N₃O	165.2	Pyrazole ring offers hydrogen bonding
4-Hydroxypyrrolidin-2-one	Hydroxyl group	C₄H₇NO₂	101.1	High polarity due to -OH group
(S)-4-(Aminomethyl)pyrrolidin-2-one HCl	Aminomethyl (+ HCl salt)	C₅H₁₁ClN₂O	150.6	Basic nitrogen; enhanced solubility
1-{4-[4-(2-Tolyl)piperazin-1-yl]butyl}pyrrolidin-2-one (S-61)	Piperazine-aryl substituent	C₂₀H₂₈ClN₃O	361.9	Antiarrhythmic activity observed

*Calculated based on formula.

Key Observations :

• Electron-Withdrawing vs. In contrast, 4-hydroxypyrrolidin-2-one () has an electron-donating hydroxyl group, increasing hydrophilicity .
• Lipophilicity: The chlorine atom in the target compound likely elevates logP values compared to analogs like 4-hydroxypyrrolidin-2-one or (S)-4-(aminomethyl)pyrrolidin-2-one hydrochloride, which have polar functional groups .
• Biological Activity : Piperazine-containing derivatives (e.g., S-61 in ) exhibit antiarrhythmic effects, whereas the target compound’s chloropyridine moiety may favor kinase inhibition or metal coordination, common in medicinal chemistry .

Physicochemical Properties

Table 2: Inferred Physicochemical Comparison

Property	4-(2-Chloropyridin-4-yl)pyrrolidin-2-one	4-Hydroxypyrrolidin-2-one	S-61 (Piperazine Derivative)
Solubility (Polarity)	Moderate (chlorine vs. lactam polarity)	High (due to -OH)	Low (bulky aryl groups)
Melting Point	Likely >100°C (crystalline structure)	~150–200°C	Not reported
Bioavailability	Potentially CNS-penetrant (lipophilic)	Limited (high polarity)	Moderate (piperazine moiety)